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Compound of Interest

Compound Name: N-Desmethyl imatinib-d4

Cat. No.: B12367274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Desmethyl imatinib-d4 is the deuterated analog of N-desmethyl imatinib, the major active

metabolite of the tyrosine kinase inhibitor, imatinib. Due to its structural similarity and distinct

mass, N-desmethyl imatinib-d4 serves as an ideal internal standard (IS) for quantitative

bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS), to determine

the pharmacokinetic profile of imatinib and its metabolite.[1][2] The incorporation of deuterium

atoms provides a mass shift that allows for clear differentiation from the unlabeled analyte,

while maintaining nearly identical physicochemical properties, ensuring accurate and precise

quantification by correcting for variability during sample preparation and analysis.[3]

This document provides a detailed protocol for the preparation, storage, and quality control of

N-Desmethyl imatinib-d4 stock solutions to ensure their accuracy and stability for use in

research and drug development applications.

Data Presentation
Table 1: Solubility of N-Desmethyl Imatinib in Various
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Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) ~14 mg/mL [3]

Dimethylformamide (DMF) ~16 mg/mL [3]

Ethanol ~0.2 mg/mL [3]

Methanol Slightly soluble

Methanol:Water (1:1, v/v)
Sufficient for high

concentration stock solutions
[4]

DMF:PBS (pH 7.2) (1:4) ~0.2 mg/mL [3]

Table 2: Recommended Storage Conditions for N-
Desmethyl Imatinib-d4

Form
Storage
Temperature

Duration Recommendations

Solid (lyophilized

powder)
-20°C ≥ 4 years

Store in a tightly

sealed container,

protected from light

and moisture.[5]

Stock Solution in

Organic Solvent
-20°C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles. Store in amber

vials.[5]

Aqueous Working

Solutions
2-8°C

Not recommended for

more than one day

Prepare fresh from

stock solution before

use.[3]

Experimental Protocols
Materials and Reagents

N-Desmethyl imatinib-d4 (solid form, purity ≥98%, isotopic purity ≥98%)
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Dimethyl sulfoxide (DMSO), HPLC grade

Methanol, HPLC grade

Deionized water, 18 MΩ·cm or higher

Class A volumetric flasks

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Amber glass vials with screw caps

Protocol for Preparing a 1 mg/mL Stock Solution
Equilibration: Allow the vial containing solid N-Desmethyl imatinib-d4 to equilibrate to room

temperature for at least 15 minutes before opening to prevent condensation.

Weighing: Accurately weigh a precise amount (e.g., 1 mg) of N-Desmethyl imatinib-d4
powder using a calibrated analytical balance.

Dissolution: Quantitatively transfer the weighed powder to a clean, dry Class A volumetric

flask. Add a small amount of the chosen solvent (e.g., DMSO or methanol) to dissolve the

solid completely.

Dilution: Once fully dissolved, bring the solution to the final volume with the same solvent.

For a 1 mg/mL solution, if 1 mg was weighed, dilute to a final volume of 1 mL.

Homogenization: Cap the flask and mix the solution thoroughly by inverting the flask several

times.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes in amber glass vials

to minimize freeze-thaw cycles and protect from light. Store the aliquots at -20°C.

Quality Control
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A crucial aspect of preparing stock solutions of internal standards is to ensure their

concentration and integrity.

Concentration Verification: The concentration of the newly prepared stock solution should be

verified. This can be achieved by comparing its response (e.g., peak area in an LC-MS

analysis) against a previously validated stock solution or a commercially available standard

of known concentration.

Isotopic Purity Assessment: The isotopic purity of the deuterated standard is critical to

prevent interference with the quantification of the unlabeled analyte. The certificate of

analysis (CoA) provided by the supplier should state the isotopic enrichment, which should

ideally be ≥98%.

Stability Testing: The stability of the stock solution under the chosen storage conditions

should be periodically assessed. This can be done by comparing the response of an aged

aliquot against a freshly prepared stock solution or a stored reference aliquot. Any significant

degradation would necessitate the preparation of a new stock solution.

Mandatory Visualization
Imatinib Metabolism and Signaling Pathway
The following diagram illustrates the metabolic conversion of Imatinib to its major active

metabolite, N-Desmethyl imatinib, primarily mediated by the cytochrome P450 enzyme

CYP3A4. It also depicts the mechanism of action of Imatinib in inhibiting the Bcr-Abl tyrosine

kinase.
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Caption: Imatinib metabolism to N-Desmethyl imatinib and its inhibitory effect on Bcr-Abl

signaling.

Experimental Workflow for Stock Solution Preparation
The diagram below outlines the sequential steps for the preparation of the N-Desmethyl
imatinib-d4 stock solution.
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Caption: Workflow for the preparation of N-Desmethyl imatinib-d4 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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